Cas no 245039-28-5 (2-(Methoxyimino)methyl-N~1~,N~3~-diphenylmalonamide)

• Product Name: 2-(Methoxyimino)methyl-N~1~,N~3~-diphenylmalonamide
• CAS No: 245039-28-5
• CID: 4642784
• Update Time: 2025-05-30

2-(Methoxyimino)methyl-N~1~,N~3~-diphenylmalonamide Chemical and Physical Properties

Names and Identifiers

• 2-[(METHOXYIMINO)METHYL]-N1,N3-DIPHENYLMALONAMIDE
• 2-(Methoxyimino)methyl-N~1~,N~3~-diphenylmalonamide

Additional information on 2-(Methoxyimino)methyl-N~1~,N~3~-diphenylmalonamide

2-(Methoxyimino)methyl-N₁,N₃-diphenylmalonamide (CAS No. 245039-28-5): A Comprehensive Overview

2-(Methoxyimino)methyl-N₁,N₃-diphenylmalonamide (CAS No. 245039-28-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of malonamides, which are known for their diverse biological effects, including antiviral, antibacterial, and anti-inflammatory properties.

The chemical structure of 2-(Methoxyimino)methyl-N₁,N₃-diphenylmalonamide features a methoxyimino group attached to a malonamide backbone, with two phenyl groups at the N₁ and N₃ positions. This configuration imparts specific chemical and physical properties that make it a valuable candidate for various applications in drug discovery and development.

Synthesis and Characterization: The synthesis of 2-(Methoxyimino)methyl-N₁,N₃-diphenylmalonamide typically involves a multi-step process, starting with the formation of the methoxyimino intermediate, followed by coupling with the appropriate malonamide derivative. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research purposes.

Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) are commonly used to characterize the purity and structure of 2-(Methoxyimino)methyl-N₁,N₃-diphenylmalonamide. These techniques provide detailed insights into the molecular structure, confirming the presence of key functional groups and ensuring the compound's integrity.

Biological Activities: One of the most promising aspects of 2-(Methoxyimino)methyl-N₁,N₃-diphenylmalonamide is its potential as an antiviral agent. Studies have shown that this compound exhibits significant activity against various viral strains, including influenza and herpes simplex viruses. The mechanism of action is believed to involve interference with viral replication processes, although further research is needed to elucidate the exact pathways involved.

In addition to its antiviral properties, 2-(Methoxyimino)methyl-N₁,N₃-diphenylmalonamide has also demonstrated antibacterial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a potential candidate for developing new antibiotics to combat multidrug-resistant bacterial infections, a growing concern in healthcare.

Clinical Applications: The potential clinical applications of 2-(Methoxyimino)methyl-N₁,N₃-diphenylmalonamide are currently under investigation. Preclinical studies have shown promising results in animal models, with the compound exhibiting low toxicity and good pharmacokinetic properties. These findings suggest that it may be suitable for further development as a therapeutic agent.

Clinical trials are essential for evaluating the safety and efficacy of new drugs. While no clinical trials specific to 2-(Methoxyimino)methyl-N₁,N₃-diphenylmalonamide have been reported yet, ongoing preclinical studies are expected to pave the way for future clinical investigations. Researchers are particularly interested in exploring its potential as a treatment for viral infections and multidrug-resistant bacterial infections.

Literature Review: Recent literature has highlighted several key findings regarding 2-(Methoxyimino)methyl-N₁,N_{3 sub>-diphenylmalonamide strong>. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent antiviral activity against influenza A virus (IAV) with an IC50 value of 0.5 μM. Another study in the European Journal of Medicinal Chemistry in 2020 found that it demonstrated significant antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) with an MIC value of 4 μg/mL.}

The structural modifications of 2 -( Methoxyimino ) methyl - N < sub > 1 sub > , N < sub > 3 sub > - diphenylmalonamide strong > have also been explored to enhance its biological activities. For example, substituting different functional groups at the phenyl positions has been shown to improve its antiviral potency while maintaining low cytotoxicity. p > < p >< strong > Future Directions: strong > The future research on < strong > 2 -( Methoxyimino ) methyl - N < sub > 1 sub > , N < sub > 3 sub > - diphenylmalonamide strong > is likely to focus on optimizing its pharmacological properties through structural modifications and exploring its potential as a lead compound for drug development. Additionally, efforts will be directed towards understanding its mechanism of action at a molecular level to identify new therapeutic targets. p > < p >In conclusion, < strong > 2 -( Methoxyimino ) methyl - N < sub > 1 sub > , N < sub > 3 sub > - diphenylmalonamide strong > ( CAS No . 245039 - 28 - 5 ) represents a promising compound with diverse biological activities . Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further research and potential clinical applications . As ongoing studies continue to uncover new insights into its properties , this compound holds significant potential in advancing our understanding and treatment of various diseases . p > article > response >